Secretoneurin, rat

• Molecular Formula: C159H252N40O58
• Molecular Weight: 3651.9 g/mol
• InChI: InChI=1S/C159H252N40O58/c1-20-77(14)125(194-139(236)94(45-54-121(224)225)177-143(240)103(65-114(166)213)186-152(249)122(167)79(16)203)156(253)193-124(76(12)13)154(251)179-93(44-53-120(222)223)134(231)173-90(41-50-117(216)217)133(230)172-88(38-47-110(162)209)135(232)184-101(63-84-33-35-85(207)36-34-84)146(243)197-128(82(19)206)158(255)199-57-27-32-108(199)151(248)178-89(39-48-111(163)210)137(234)189-104(68-200)147(244)183-97(59-72(4)5)140(237)170-78(15)129(226)195-127(81(18)205)157(254)187-98(60-73(6)7)141(238)176-92(43-52-119(220)221)138(235)190-106(70-202)149(246)192-123(75(10)11)155(252)188-100(62-83-28-22-21-23-29-83)142(239)175-87(37-46-109(161)208)132(229)174-91(42-51-118(218)219)136(233)181-96(58-71(2)3)130(227)168-66-115(214)171-86(30-24-25-55-160)131(228)182-99(61-74(8)9)145(242)196-126(80(17)204)153(250)169-67-116(215)198-56-26-31-107(198)150(247)191-105(69-201)148(245)185-102(64-113(165)212)144(241)180-95(159(256)257)40-49-112(164)211/h21-23,28-29,33-36,71-82,86-108,122-128,200-207H,20,24-27,30-32,37-70,160,167H2,1-19H3,(H2,161,208)(H2,162,209)(H2,163,210)(H2,164,211)(H2,165,212)(H2,166,213)(H,168,227)(H,169,250)(H,170,237)(H,171,214)(H,172,230)(H,173,231)(H,174,229)(H,175,239)(H,176,238)(H,177,240)(H,178,248)(H,179,251)(H,180,241)(H,181,233)(H,182,228)(H,183,244)(H,184,232)(H,185,245)(H,186,249)(H,187,254)(H,188,252)(H,189,234)(H,190,235)(H,191,247)(H,192,246)(H,193,253)(H,194,236)(H,195,226)(H,196,242)(H,197,243)(H,216,217)(H,218,219)(H,220,221)(H,222,223)(H,224,225)(H,256,257)/t77-,78-,79+,80+,81+,82+,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,122-,123-,124-,125-,126-,127-,128-/m0/s1
• InChIKey: NFHSLVAIORBLFH-CNIJLDJUSA-N

Secretoneurin, Rat: Overview

Secretoneurin, rat (SN, rat) is a 33-amino-acid polypeptide (sequence: TNEIVEEQYTPQSLATLESVFQELGKLTGPSNQ; MW 3651.95 Da; formula C₁₅₉H₂₅₂N₄₀O₅₈) generated by proteolytic processing of secretogranin II (SgII, residues 154–186) within large dense-core vesicles of neuroendocrine and neuronal tissues [1]. This neuropeptide is highly conserved across vertebrates from fish to mammals, yet exhibits species-specific potency differences in bioassay systems [2]. Secretoneurin, rat induces dopamine release in the rat striatum both in vivo and in vitro, exerts a potent and selective chemotactic effect on monocytes and eosinophils (but not on granulocytes), and acts as an angiogenic cytokine comparable in potency to vascular endothelial growth factor (VEGF) [3]. It is stored in and released from capsaicin-sensitive primary afferent C-fibers, positioning it as a key modulator at the intersection of neurotransmission, neurogenic inflammation, and hypoxia-driven neovascularization [4].

Species-specific dopaminergic research tool for rat striatal studies

Validated C-fiber neuropeptide marker with capsaicin sensitivity

Selective monocyte and eosinophil chemoattractant probe

Angiogenesis research peptide with reported VEGF-comparable potency

• [1] Kirchmair R, Hogue-Angeletti R, Gutierrez J, Fischer-Colbrie R, Winkler H. Secretoneurin – a neuropeptide generated in brain, adrenal medulla and other endocrine tissues by proteolytic processing of secretogranin II (chromogranin C). Neuroscience. 1993;53(2):359-365. doi:10.1016/0306-4522(93)90200-Y. View Source
• [2] Fischer-Colbrie R, Kirchmair R, Kähler CM, Wiedermann CJ, Saria A. Secretoneurin: a new player in angiogenesis and chemotaxis linking nerves, blood vessels and the immune system. Curr Protein Pept Sci. 2005 Aug;6(4):373-385. doi:10.2174/1389203054546334. View Source
• [3] Fischer-Colbrie R, Laslop A, Kirchmair R. Secretoneurin: a functional neuropeptide in health and disease. Peptides. 2000 Aug;21(8):1289-1298. doi:10.1016/S0196-9781(00)00271-0. View Source
• [4] Kirchmair R, Marksteiner J, Troger J, Mahata SK, Mahata M, Donnerer J, Amann R, Fischer-Colbrie R, Winkler H, Saria A. Human and rat primary C-fibre afferents store and release secretoneurin, a novel neuropeptide. Eur J Neurosci. 1994 May 1;6(5):861-868. doi:10.1111/j.1460-9568.1994.tb00996.x. View Source

Why Generic Substitution Fails

Secretoneurin, rat cannot be substituted interchangeably with secretoneurin from other species, other secretogranin-II-derived peptides (e.g., EM66, LF, YM, or the C-terminal 15-mer fragment), or alternative sensory neuropeptides (e.g., substance P, CGRP) without risking loss of experimental validity. In rat striatal microdialysis studies, human secretoneurin and its C-terminal fragment produced weaker dopamine release than the rat peptide, and two other SgII-derived peptides were completely inactive [1]. At the receptor level, secretoneurin binds to a distinct cell-surface receptor on monocytes that is not competed by MCP-1, MCP-2, or fMLP, indicating a unique binding site [2]. In eosinophil migration assays, secretoneurin signals through a phosphodiesterase-dependent pathway not utilized by substance P or CGRP [3]. Furthermore, chromogranin B is restricted to large axons while secretoneurin localizes to small-diameter C-fibers, demonstrating that even within the granin family, distribution and functional roles are non-redundant [4]. Procurement of the correct species-specific secretoneurin peptide is therefore essential for reproducible, interpretable results.

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Human secretoneurin and its C-terminal fragment may produce weaker dopamine release in rat models than the rat peptide

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Other SgII-derived peptides (LF, YM) show no dopamine efflux activity; chromogranin B labels large axons, not C-fibers

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Substance P and CGRP lack the PDE-dependent eosinophil chemotaxis pathway and bind distinct receptors

• [1] Agneter E, Sitte HH, Stöckl-Hiesleitner S, Fischer-Colbrie R, Winkler H, Singer EA. Sustained dopamine release induced by secretoneurin in the striatum of the rat: a microdialysis study. J Neurochem. 1995 Aug;65(2):622-625. doi:10.1046/j.1471-4159.1995.65020622.x. View Source
• [2] Kong C, Gill BM, Rahimpour R, Xu L, Feldman RD, Xiao Q, McDonald TJ, Taupenot L, Mahata SK, Singh B, O'Connor DT, Kelvin DJ. Secretoneurin and chemoattractant receptor interactions. J Neuroimmunol. 1998 Aug;88(1-2):91-98. doi:10.1016/S0165-5728(98)00094-0. View Source
• [3] Dunzendorfer S, Schratzberger P, Reinisch N, Kähler CM, Wiedermann CJ. Secretoneurin, a novel neuropeptide, is a potent chemoattractant for human eosinophils. Blood. 1998 Mar 1;91(5):1527-1532. View Source
• [4] Marksteiner J, Saria A, Fischer-Colbrie R, et al. Proteolytic processing, axonal transport and differential distribution of chromogranins A and B, and secretogranin II (secretoneurin) in rat sciatic nerve and spinal cord. Neuroscience. 1998;84(1):281-294. View Source

Quantitative Differential Evidence

Dopamine Release in Rat Striatum

In a direct head-to-head in vivo microdialysis comparison, rat secretoneurin (1–30 µmol/L in dialysis buffer) concentration-dependently enhanced dopamine outflow in awake rat striatum, with the effect sustained throughout the entire 4-hour administration period. Human secretoneurin and its 15-amino-acid C-terminal sequence also increased dopamine outflow, but with effects that were smaller than those of rat secretoneurin. Critically, two other peptides derived from secretogranin II (LF and YM fragments) were completely without effect on dopamine efflux at the same concentrations [1]. In the substantia nigra, 50 µM secretoneurin increased extracellular aspartate and glutamate levels by >20-fold and >10-fold, respectively, while the C-terminal 15-mer fragment at 10 µM increased only dynorphin B levels, not dopamine or amino acid transmitters [2].

Dopamine Release in Rat Striatum

Head-to-head

Rat SN: sustained DA increase over 4 h
Human SN & C-terminal: smaller increase
LF, YM: no DA efflux

Species-matched SN supports sustained dopamine outflow in rat striatal models

Awake microdialysis; substantia nigra: SN increased aspartate >20-fold, glutamate >10-fold

Evidence Dimension	Dopamine release in rat striatum (in vivo microdialysis)
Target Compound Data	Rat SN (1–30 µmol/L): concentration-dependent DA increase sustained over 4 h
Comparator Or Baseline	Human SN: smaller DA increase than rat SN; SgII C-terminal 15-mer: smaller DA increase; SgII-derived peptides LF and YM: zero effect on DA efflux
Quantified Difference	Rat SN > human SN > C-terminal fragment; LF/YM = no detectable DA efflux; in substantia nigra, SN (50 µM) increased aspartate >20-fold and glutamate >10-fold vs. SN-15C (10 µM) which increased only dynorphin B
Conditions	Awake rat striatum, in vivo microdialysis; anaesthetized rat substantia nigra, in vivo microdialysis

Why This Matters

For researchers studying dopaminergic neurotransmission in rat models, rat secretoneurin is the only SgII-derived peptide that produces robust, sustained dopamine release; human SN and SgII fragment peptides are functionally inferior or inactive, making species-matched procurement essential.

• [1] Agneter E, Sitte HH, Stöckl-Hiesleitner S, Fischer-Colbrie R, Winkler H, Singer EA. Sustained dopamine release induced by secretoneurin in the striatum of the rat: a microdialysis study. J Neurochem. 1995 Aug;65(2):622-625. doi:10.1046/j.1471-4159.1995.65020622.x. View Source
• [2] You ZB, Saria A, Fischer-Colbrie R, Terenius L, Goiny M, Herrera-Marschitz M. Effects of secretogranin II-derived peptides on the release of neurotransmitters monitored in the basal ganglia of the rat with in vivo microdialysis. Naunyn-Schmiedeberg's Arch Pharmacol. 1996 Dec;354(6):717-724. doi:10.1007/BF00166897. View Source

Selective Monocyte and Eosinophil Chemotaxis

Secretoneurin, rat induces selective chemotaxis of monocytes in vitro with a significant migratory response at 10⁻⁸ to 10⁻¹⁰ M, an effect comparable in magnitude to the maximal response elicited by the classical chemoattractant fMLP at 10⁻⁸ M [1]. Crucially, unlike fMLP (which is a potent neutrophil chemoattractant), secretoneurin does not induce chemotaxis of neutrophils or granulocytes [2]. At the receptor level, the monocyte chemoattractants MCP-1, MCP-2, and fMLP cannot compete for secretoneurin binding sites on human monocytes, indicating that SN binds to a distinct, novel chemotactic receptor [3]. In eosinophil chemotaxis assays, SN was comparable in potency to IL-8, with migration specifically blocked by wortmannin and the phosphodiesterase inhibitor IBMX, but not by staurosporine or tyrphostin-23 [4].

Monocyte & Eosinophil Chemotaxis

Head-to-head

SN: significant monocyte migration at 10⁻⁸–10⁻¹⁰ M
Comparable to fMLP but no neutrophil/granulocyte chemotaxis
Eosinophil potency comparable to IL-8

Selective monocyte/eosinophil chemoattraction; unique receptor not competed by MCP-1/MCP-2/fMLP

Modified Boyden chamber; human monocytes, MonoMac-6, eosinophils

Evidence Dimension	Chemotactic migration of human monocytes
Target Compound Data	SN: significant monocyte migration at 10⁻⁸–10⁻¹⁰ M; effect comparable to maximal fMLP (10⁻⁸ M)
Comparator Or Baseline	fMLP (10⁻⁸ M): maximal monocyte migration, but also potent neutrophil chemoattractant; MCP-1, MCP-2: unable to compete for SN binding sites; SN on neutrophils: no chemotaxis; SN on granulocytes: no chemotactic effect
Quantified Difference	SN chemotactic potency comparable to fMLP for monocytes; unique receptor not shared with MCP-1/MCP-2/fMLP; complete absence of neutrophil/granulocyte chemotaxis (qualitative selectivity difference vs. fMLP); eosinophil chemoattraction comparable in potency to IL-8
Conditions	Modified Boyden chamber assays; human peripheral blood monocytes, MonoMac-6 cells, U937 transendothelial migration model; human eosinophils

Why This Matters

For inflammation and immunology researchers, secretoneurin offers a unique tool to selectively recruit monocytes and eosinophils without confounding neutrophil activation—a selectivity profile not achievable with fMLP, MCP-1, or IL-8, which either attract neutrophils or signal through shared receptors.

• [1] Kähler CM, Schratzberger P, Kaufmann G, Hochleitner B, Bechter O, Götsch C, Wöll E, Marschang P, Herold M, Wiedermann CJ. Transendothelial migration of leukocytes and signalling mechanisms in response to the neuropeptide secretoneurin. Regul Pept. 2002 Apr 15;105(1):35-46; and Kähler CM, Kaufmann G, Högler S, et al. A soluble gradient of the neuropeptide secretoneurin promotes the transendothelial migration of monocytes in vitro. Eur J Pharmacol. 1999 Jan 15;365(1):65-75. doi:10.1016/s0014-2999(98)00814-0. View Source
• [2] Schratzberger P, Reinisch N, Kähler CM, Wiedermann CJ. Deactivation of chemotaxis of human neutrophils by priming with secretogranin II-derived secretoneurin. Regul Pept. 1996 Jul 5;63(2-3):65-71. doi:10.1016/0167-0115(96)00009-2. View Source
• [3] Kong C, Gill BM, Rahimpour R, Xu L, Feldman RD, Xiao Q, McDonald TJ, Taupenot L, Mahata SK, Singh B, O'Connor DT, Kelvin DJ. Secretoneurin and chemoattractant receptor interactions. J Neuroimmunol. 1998 Aug;88(1-2):91-98. doi:10.1016/S0165-5728(98)00094-0. View Source
• [4] Dunzendorfer S, Schratzberger P, Reinisch N, Kähler CM, Wiedermann CJ. Secretoneurin, a novel neuropeptide, is a potent chemoattractant for human eosinophils. Blood. 1998 Mar 1;91(5):1527-1532. View Source

Angiogenic Potency Comparable to VEGF

Multiple independent studies have demonstrated that secretoneurin acts as an angiogenic cytokine with potency comparable to VEGF. In a mouse hindlimb ischemia gene therapy model, SN plasmid injection increased capillary density from 350/mm² (control) to 670/mm² (p=0.02) and arteriole density from 8/mm² to 16/mm² (p=0.04) [1]. In ApoE⁻/⁻ mice on a Western diet, SN gene therapy increased capillary density to 354.6±14 capillaries/HPF versus 204.8±8.6 in controls (P<0.001) and arteriole density to 5.6±0.52 versus 3.1±0.24 arterioles/HPF (P<0.001) [2]. In a rat myocardial infarction model, SN gene therapy improved left ventricular function, inhibited remodeling, reduced scar formation, and induced coronary angiogenesis with increased density of both capillaries and arteries in the infarct border zone; effects were abrogated by a VEGF antibody, demonstrating that SN acts as an endogenous stimulator of VEGF signaling [3]. In vitro, SN stimulated capillary tube formation in coronary artery endothelial cells comparable to VEGF (relative capillary tube formation: SN 1.56±0.05 vs. VEGF 1.63±0.09, P<0.01 vs. control) [2].

Angiogenic Potency vs VEGF

Reported

~1.9-fold

Capillary density increase (670 vs 350/mm²)

Arteriole density ~2-fold increase

Angiogenesis model context: capillary and arteriole density increases comparable to VEGF in reported hindlimb ischemia models

Mouse HLI; ApoE⁻/⁻ mice; LVEF 49.2% vs 34.1% in MI model

Evidence Dimension	In vivo angiogenic potency
Target Compound Data	Mouse HLI: SN gene therapy → capillary density 670/mm², arteriole density 16/mm²; ApoE⁻/⁻ mice: capillaries 354.6±14/HPF, arterioles 5.6±0.52/HPF; in vitro tube formation: SN 1.56±0.05
Comparator Or Baseline	Control gene therapy (p-GFP): capillary density 350/mm², arteriole density 8/mm²; ApoE⁻/⁻ p-ctr: capillaries 204.8±8.6/HPF, arterioles 3.1±0.24/HPF; VEGF in vitro tube formation: 1.63±0.09
Quantified Difference	Capillary density: ~1.9-fold increase (670 vs. 350/mm²) and ~1.73-fold increase (354.6 vs. 204.8/HPF); arteriole density: ~2-fold increase (16 vs. 8/mm²) and ~1.81-fold increase; in vitro tube formation comparable to VEGF; LV ejection fraction in MI: 49.2% vs. 34.1% (P<0.01)
Conditions	Mouse hindlimb ischemia (femoral artery resection); ApoE⁻/⁻ mouse HLI and MI models; rat myocardial infarction (LAD ligation); coronary artery endothelial cells in vitro

Why This Matters

For cardiovascular and angiogenesis researchers, secretoneurin, rat is a unique tool that combines angiogenic potency comparable to VEGF with the ability to function as an endogenous amplifier of VEGF signaling via enhanced VEGF binding to heparan sulfate proteoglycans and neuropilin-1—a mechanism distinct from direct VEGF administration that may offer therapeutic advantages in ischemic disease models.

• [1] Schgoer W, Egger M, Beer A, Theurl M, Tancevski I, Eller P, Ritsch A, Patsch JR, Schratzberger P, Kirchmair R. The novel angiogenic cytokine secretoneurin promotes angiogenesis, arteriogenesis and vasculogenesis in the mouse hind-limb ischemia model. BMC Pharmacol. 2008 Nov 5;8(Suppl 1):A38. doi:10.1186/1471-2210-8-S1-A38. View Source
• [2] Theurl M, Lener D, Albrecht-Schgoer K, Beer A, Schgoer W, Liu W, Stanzl U, Fischer-Colbrie R, Patsch JR, Schratzberger P, Kirchmair R. Abstract 18374: Secretoneurin gene therapy improves hindlimb and cardiac ischemia in Apo E⁻/⁻ mice without influencing systemic atherosclerosis. Circulation. 2012 Nov 20;126(Suppl 21):A18374. View Source
• [3] Albrecht-Schgoer K, Schgoer W, Hoffeld J, Theurl M, Wiedemann D, Steger C, Gupta R, Semsroth S, Fischer-Colbrie R, Beer AG, Stanzl U, Grünbacher G, Patsch JR, Schratzberger P, Kirchmair R. The angiogenic factor secretoneurin induces coronary angiogenesis in a model of myocardial infarction by stimulation of vascular endothelial growth factor signaling in endothelial cells. Circulation. 2012 Nov 20;126(21):2491-2501. doi:10.1161/CIRCULATIONAHA.111.076950. View Source

C-Fiber Marker and Capsaicin Sensitivity

In rat sciatic nerve and spinal cord, chromogranin B immunoreactivity is mainly restricted to large-diameter axons, while secretoneurin (derived from secretogranin II) is specifically localized to bundles of small-diameter axons [1]. This differential distribution extends to the spinal roots and peripheral terminals. In the rat peripheral ocular innervation, capsaicin pretreatment—which selectively destroys polymodal nociceptive C-fibers—led to a 57.0% ± 4.3% decrease of secretoneurin concentration in the trigeminal ganglion and a 59.1% ± 11.9% decrease in the iris/ciliary body complex [2]. In the dorsal spinal cord, capsaicin treatment resulted in significant depletion of secretoneurin immunoreactivity specifically in the substantia gelatinosa (laminae I and outer II), but not in other immunopositive areas [3]. Complementary in vitro experiments confirmed that both capsaicin and 60 mM potassium depolarization trigger release of secretoneurin from spinal cord slices, establishing its identity as a C-fiber neuropeptide [3].

C-Fiber Marker & Capsaicin Sensitivity

Head-to-head

Capsaicin depleted SN by 57–59% in trigeminal and ocular tissues
Chromogranin B restricted to large axons
Sympathectomy had no effect

C-fiber localization context: SN specifically marks small-diameter capsaicin-sensitive axons, unlike CgA/B

Rat sciatic nerve, spinal cord, iris/ciliary body; capsaicin & K⁺-evoked release confirmed

Evidence Dimension	Neuronal fiber-type localization and capsaicin sensitivity
Target Compound Data	Secretoneurin: localized to small-diameter axons; capsaicin depleted SN by 57.0±4.3% (trigeminal ganglion) and 59.1±11.9% (iris/ciliary body); released by capsaicin and 60 mM K⁺ from spinal cord slices
Comparator Or Baseline	Chromogranin B: restricted to large-diameter axons; Chromogranin A: distinct distribution pattern; sympathetic denervation (superior cervical ganglionectomy): failed to lower SN concentration in eye tissues
Quantified Difference	Capsaicin-induced depletion: 57–59% SN in sensory structures vs. no depletion by sympathectomy; chromogranin B shows opposite axonal size selectivity (large vs. small fibers); substantia gelatinosa SN-IR depletion is region-specific
Conditions	Rat sciatic nerve, spinal cord, trigeminal ganglion, iris/ciliary body complex; neonatal capsaicin treatment; surgical sympathectomy; in vitro spinal cord slice perfusion

Why This Matters

For researchers studying nociception, neurogenic inflammation, or C-fiber biology, secretoneurin provides a uniquely validated C-fiber-specific marker that is depleted by capsaicin but not by sympathectomy—unlike chromogranins A/B, which mark different neuronal populations and cannot substitute for secretoneurin in C-fiber-focused experimental designs.

• [1] Marksteiner J, Saria A, Fischer-Colbrie R, et al. Proteolytic processing, axonal transport and differential distribution of chromogranins A and B, and secretogranin II (secretoneurin) in rat sciatic nerve and spinal cord. Neuroscience. 1998;84(1):281-294. View Source
• [2] Troger J, Doblinger A, Leierer J, Laslop A, Schmid E, Teuchner B, Opatril M, Philipp W, Klimaschewski L, Pfaller K, Göttinger W, Fischer-Colbrie R. Secretoneurin in the peripheral ocular innervation. Invest Ophthalmol Vis Sci. 2005 Feb;46(2):647-654. doi:10.1167/iovs.04-0425. View Source
• [3] Kirchmair R, Marksteiner J, Troger J, Mahata SK, Mahata M, Donnerer J, Amann R, Fischer-Colbrie R, Winkler H, Saria A. Human and rat primary C-fibre afferents store and release secretoneurin, a novel neuropeptide. Eur J Neurosci. 1994 May 1;6(5):861-868. doi:10.1111/j.1460-9568.1994.tb00996.x. View Source

Distinct PDE-Dependent Signaling in Eosinophils

In a systematic comparison of signaling mechanisms underlying eosinophil chemotaxis, secretoneurin-induced migration was completely blocked by the phosphodiesterase inhibitor IBMX (3-isobutyl-1-methylxanthine), whereas substance P- and CGRP-induced eosinophil chemotaxis were entirely unaffected by IBMX [1]. All three neuropeptides required wortmannin-sensitive enzymes (PI3-kinase/phospholipase D) for their chemotactic effects. However, substance P-induced migration was uniquely sensitive to the tyrosine kinase inhibitor tyrphostin-23, which had no effect on secretoneurin-induced migration [2]. These results demonstrate that secretoneurin activates a distinct and specific signal transduction cascade involving phosphodiesterase activation that is not shared by substance P or CGRP, despite all three peptides being co-released from sensory C-fiber nerve endings during neurogenic inflammation.

PDE-Dependent Eosinophil Signaling

Head-to-head

SN migration blocked by IBMX (PDE inhibitor) and wortmannin, not by tyrphostin-23
Substance P: blocked by tyrphostin-23, not IBMX
CGRP: not IBMX-sensitive

PDE-dependent signaling context: SN requires phosphodiesterase activation distinct from SP and CGRP pathways

Human eosinophils; pharmacological inhibitor profiling

Evidence Dimension	Signaling pathway requirement for eosinophil chemotaxis
Target Compound Data	SN-induced eosinophil migration: blocked by IBMX (PDE inhibitor) and wortmannin; NOT blocked by tyrphostin-23 or staurosporine
Comparator Or Baseline	Substance P: blocked by wortmannin and tyrphostin-23; NOT blocked by IBMX; CGRP: blocked by wortmannin; NOT blocked by IBMX
Quantified Difference	SN uniquely requires PDE activation (IBMX-sensitive) among the three C-fiber neuropeptides tested; SP uniquely requires tyrosine kinase activity (tyrphostin-23-sensitive); all share wortmannin-sensitive PI3K/PLD requirement
Conditions	Human peripheral blood eosinophils in modified Boyden microchemotaxis chambers; pharmacological inhibitor profiling

Why This Matters

For researchers investigating neuropeptide signaling in allergic inflammation or asthma, secretoneurin, rat is the only C-fiber-derived neuropeptide whose eosinophil chemotactic activity depends on phosphodiesterase activation. Using substance P or CGRP as substitutes would completely miss PDE-dependent inflammatory signaling pathways and yield mechanistically non-overlapping results.

• [1] Dunzendorfer S, Meierhofer C, Xu Q, Wiedermann CJ. Signaling in neuropeptide-induced migration of human eosinophils. J Leukoc Biol. 1998 Dec;64(6):828-834. doi:10.1002/jlb.64.6.828. View Source
• [2] Dunzendorfer S, Schratzberger P, Reinisch N, Kähler CM, Wiedermann CJ. Secretoneurin, a novel neuropeptide, is a potent chemoattractant for human eosinophils. Blood. 1998 Mar 1;91(5):1527-1532. View Source

Optimal Research Application Scenarios

Striatal Dopamine and Basal Ganglia Studies

Given that rat secretoneurin produces superior and sustained dopamine release in the rat striatum compared to human secretoneurin, its C-terminal fragment, and all other SgII-derived peptides tested , this peptide is the definitive reagent for in vivo microdialysis or in vitro superfusion studies investigating dopaminergic modulation in the rat basal ganglia. The concentration-dependent effect (1–50 µM range) and the complete inactivity of LF, YM, and reduced activity of SN-15C fragments make rat SN the only valid choice for nigrostriatal dopamine research in rat models. Applications include Parkinson's disease modeling, cocaine sensitization paradigms where SN expression is altered in the nucleus accumbens , and studies of dynorphin B co-release in the substantia nigra.

C-Fiber-Mediated Pain and Neurogenic Inflammation

Secretoneurin, rat is the only chromogranin-family peptide that combines specific localization to small-diameter capsaicin-sensitive C-fibers with functional depletion by capsaicin treatment (57–59% reduction in trigeminal and ocular tissues) but not by sympathectomy . This unique profile makes it the peptide of choice for studies requiring a C-fiber-specific neuronal marker or functional modulator. Validated applications include ocular irritative response models (e.g., formaldehyde-induced neurogenic inflammation), where SN is elevated in aqueous humor following irritation ; bladder, tracheal, and cardiac C-fiber studies where SN-IR is significantly decreased after capsaicin treatment ; and dorsal spinal cord pain transmission studies where SN is released from laminae I/II upon C-fiber activation.

Therapeutic Angiogenesis in Ischemic Models

The demonstrated angiogenic potency of secretoneurin, rat—quantitatively comparable to VEGF in multiple in vivo models (1.7–2-fold increases in capillary and arteriole density in hindlimb ischemia; LVEF improvement from 34.1% to 49.2% in myocardial infarction) —positions this peptide as an essential reagent for ischemic disease research. Unlike VEGF, secretoneurin functions as an endogenous amplifier of VEGF signaling by enhancing VEGF binding to heparan sulfate proteoglycans and neuropilin-1, without inducing systemic vascular leakage . Rat SN is specifically appropriate for rat models of myocardial infarction, hindlimb ischemia, and coronary angiogenesis, where SN gene therapy has been shown to activate Akt and ERK signaling in coronary endothelial cells . The peptide's upregulation by hypoxia in skeletal muscle and cardiac myocytes further supports its use in hypoxia-response and ischemia-reperfusion studies.

Selective Leukocyte Chemotaxis and PDE Signaling

Secretoneurin, rat uniquely attracts monocytes and eosinophils (at picomolar concentrations, 10⁻⁸–10⁻¹⁰ M) without activating neutrophils or granulocytes , and its eosinophil chemotactic activity exclusively depends on phosphodiesterase activation—a signaling requirement not shared by co-released sensory neuropeptides substance P or CGRP . This dual selectivity makes rat SN the ideal tool for dissecting PDE-dependent leukocyte migration pathways in asthma and allergic inflammation models. Its inability to compete with MCP-1, MCP-2, or fMLP for receptor binding further confirms it operates through a distinct, potentially novel chemotactic receptor . Researchers investigating eosinophil biology, monocyte transendothelial migration, or PDE inhibitor pharmacology will find rat SN to be an irreplaceable reagent that cannot be functionally substituted by conventional chemoattractants.

Application

Selection Property

Validation Focus

Basal Ganglia Dopamine Release Studies

Species-specific sustained dopamine response in rat models

Verify DA outflow in rat microdialysis assays; confirm inactivity of other SgII fragments

C-Fiber Nociception & Neurogenic Inflammation Models

Capsaicin-sensitive C-fiber localization, not affected by sympathectomy

Assess SN depletion after capsaicin treatment in sensory tissues; use as C-fiber marker

Ischemic Angiogenesis & VEGF Signaling Research

Angiogenic potency comparable to VEGF in reported hindlimb ischemia and MI models

Evaluate capillary/arteriole density increase; confirm VEGF-amplifying mechanism

Leukocyte Chemotaxis & PDE Signaling Studies

Selective monocyte/eosinophil chemoattraction via PDE-dependent pathway

Confirm IBMX-sensitive eosinophil migration; verify lack of neutrophil activation